ethyl (3S)-3-amino-3-cyclopentylpropanoate hydrochloride
Overview
Description
Ethyl (3S)-3-amino-3-cyclopentylpropanoate hydrochloride, commonly referred to as 3-amino-3-cyclopentylpropanoic acid hydrochloride, is an amino acid derivative with a wide range of applications in scientific research and laboratory experiments. It is a white, crystalline solid, soluble in water, ethanol, and methanol. 3-amino-3-cyclopentylpropanoic acid hydrochloride has several unique properties that make it an ideal compound for many scientific and laboratory purposes.
Mechanism of Action
The mechanism of action of 3-amino-3-cyclopentylpropanoic acid hydrochloride is not well understood. However, it is believed that the hydrochloride ion acts as a proton donor, allowing the amino acid derivative to act as a nucleophile in chemical reactions. The hydrochloride ion also acts as an acid catalyst, increasing the rate of reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-3-cyclopentylpropanoic acid hydrochloride are largely unknown. It is not known to have any direct effect on the human body. However, it has been used in the study of enzyme kinetics, and it is believed to have some effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of 3-amino-3-cyclopentylpropanoic acid hydrochloride for laboratory experiments are its low cost and ease of synthesis. It is also very soluble in water, ethanol, and methanol, making it easy to use in a variety of laboratory applications. The main limitation of this compound is its lack of specificity for certain enzymes, which can lead to inaccurate results in certain experiments.
Future Directions
There are several potential future directions for the use of 3-amino-3-cyclopentylpropanoic acid hydrochloride. These include further research into its mechanism of action, its use in the synthesis of pharmaceuticals, and its potential use in the study of protein-protein interactions. Additionally, further research into its biochemical and physiological effects could lead to new applications for this compound.
Synthesis Methods
3-amino-3-cyclopentylpropanoic acid hydrochloride can be synthesized from 3-amino-3-cyclopentylpropanoic acid and hydrochloric acid. The reaction is performed in aqueous solution with stirring. The reaction is complete in approximately one hour. The product is then isolated and purified by recrystallization.
Scientific Research Applications
3-amino-3-cyclopentylpropanoic acid hydrochloride is widely used in scientific research and laboratory experiments. It is used as a reagent in peptide synthesis, as a ligand in metal-catalyzed reactions, and as a catalyst in organic reactions. It is also used in the synthesis of pharmaceuticals, in the study of enzyme kinetics, and in the study of protein-protein interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (3S)-3-amino-3-cyclopentylpropanoate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "Ethyl acetoacetate", "Benzylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "Step 1: Synthesis of cyclopentanone oxime", "Cyclopentanone is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form cyclopentanone oxime.", "Step 2: Synthesis of ethyl 3-oxocyclopentanecarboxylate", "Cyclopentanone oxime is reacted with ethyl acetoacetate in the presence of acetic acid and sodium acetate to form ethyl 3-oxocyclopentanecarboxylate.", "Step 3: Synthesis of ethyl (3S)-3-amino-3-cyclopentylpropanoate", "Ethyl 3-oxocyclopentanecarboxylate is reduced with sodium borohydride in the presence of methanol to form ethyl (3S)-3-hydroxy-3-cyclopentylpropanoate.", "The resulting compound is then reacted with benzylamine in the presence of sodium bicarbonate to form ethyl (3S)-3-benzylamino-3-cyclopentylpropanoate.", "Finally, the benzyl group is removed by hydrogenation using palladium on carbon as a catalyst to form ethyl (3S)-3-amino-3-cyclopentylpropanoate.", "Step 4: Formation of ethyl (3S)-3-amino-3-cyclopentylpropanoate hydrochloride", "Ethyl (3S)-3-amino-3-cyclopentylpropanoate is reacted with hydrochloric acid in the presence of diethyl ether and chloroform to form the hydrochloride salt of the target compound." ] } | |
CAS RN |
2613300-02-8 |
Product Name |
ethyl (3S)-3-amino-3-cyclopentylpropanoate hydrochloride |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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